Ethyl 2-(7-ethoxy-3-methyl-7-oxohepta-1,3,5-trienyl)-1,3-dimethyl-4-oxocyclohexane-1-carboxylate
Ethyl 2-(7-ethoxy-3-methyl-7-oxohepta-1,3,5-trienyl)-1,3-dimethyl-4-oxocyclohexane-1-carboxylate
Brand Name:
Vulcanchem
CAS No.:
104544-35-6
VCID:
VC0018051
InChI:
InChI=1S/C21H30O5/c1-6-25-19(23)10-8-9-15(3)11-12-17-16(4)18(22)13-14-21(17,5)20(24)26-7-2/h8-12,16-17H,6-7,13-14H2,1-5H3/b10-8+,12-11+,15-9+
SMILES:
CCOC(=O)C=CC=C(C)C=CC1C(C(=O)CCC1(C)C(=O)OCC)C
Molecular Formula:
C21H30O5
Molecular Weight:
362.5 g/mol
Ethyl 2-(7-ethoxy-3-methyl-7-oxohepta-1,3,5-trienyl)-1,3-dimethyl-4-oxocyclohexane-1-carboxylate
CAS No.: 104544-35-6
Main Products
VCID: VC0018051
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol
| CAS No. | 104544-35-6 |
|---|---|
| Product Name | Ethyl 2-(7-ethoxy-3-methyl-7-oxohepta-1,3,5-trienyl)-1,3-dimethyl-4-oxocyclohexane-1-carboxylate |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | ethyl 2-[(1E,3E,5E)-7-ethoxy-3-methyl-7-oxohepta-1,3,5-trienyl]-1,3-dimethyl-4-oxocyclohexane-1-carboxylate |
| Standard InChI | InChI=1S/C21H30O5/c1-6-25-19(23)10-8-9-15(3)11-12-17-16(4)18(22)13-14-21(17,5)20(24)26-7-2/h8-12,16-17H,6-7,13-14H2,1-5H3/b10-8+,12-11+,15-9+ |
| Standard InChIKey | STCXGUDTDNHACQ-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)/C=C/C=C(\C)/C=C/C1C(C(=O)CCC1(C)C(=O)OCC)C |
| SMILES | CCOC(=O)C=CC=C(C)C=CC1C(C(=O)CCC1(C)C(=O)OCC)C |
| Canonical SMILES | CCOC(=O)C=CC=C(C)C=CC1C(C(=O)CCC1(C)C(=O)OCC)C |
| Synonyms | 5-methyl-7-(2,6-dimethyl-6-ethoxycarbonyl-3-oxo-1-cyclohexyl)-2,4,6-heptatrienoic acid retinoid C-17-dieste |
| PubChem Compound | 6438995 |
| Last Modified | Nov 11 2021 |
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